![molecular formula C11H8ClNO3S2 B5651534 N-[(5-chloro-2-thienyl)sulfonyl]benzamide](/img/structure/B5651534.png)
N-[(5-chloro-2-thienyl)sulfonyl]benzamide
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Overview
Description
Synthesis Analysis
The synthesis of N-[(5-chloro-2-thienyl)sulfonyl]benzamide and related compounds often involves multi-step chemical reactions. Starting materials such as benzene sulfonyl chloride undergo reactions with various nucleophiles, including chloroanisoles and amines, in the presence of catalysts like sodium hydride or DMF to yield the desired sulfonamide compounds (Fatima et al., 2013). Such processes highlight the complexity and specificity required in synthesizing these compounds.
Molecular Structure Analysis
The molecular structure of related benzamide and sulfonamide compounds has been extensively studied using techniques like X-ray single-crystal diffraction. For instance, a study on a similar compound revealed a novel class of crystal structure, emphasizing the importance of structural analysis in understanding these chemicals' properties and potential interactions (Wei Li et al., 2008).
Chemical Reactions and Properties
This compound participates in various chemical reactions, contributing to its versatility in synthesis and application. Reactions such as chlorosulfonylation and subsequent condensation with nucleophiles demonstrate the reactivity of this compound and its derivatives, enabling the synthesis of a wide range of substances (Cremlyn, Ellis, & Pinney, 1989).
Physical Properties Analysis
The physical properties, including solubility, melting points, and crystal structure, play a crucial role in determining the applications and handling of these compounds. The detailed crystallographic analysis helps in understanding the solid-state properties and potential applications in various fields.
Chemical Properties Analysis
The chemical properties of this compound, such as its reactivity with different chemical agents, stability under various conditions, and interaction with biological molecules, are central to its application in chemical synthesis and potential therapeutic uses. Studies focusing on the reactivity and interaction of sulfonamides with various biological targets underscore the importance of chemical property analysis (Zahid Hussain Zaigham et al., 2023).
properties
IUPAC Name |
N-(5-chlorothiophen-2-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO3S2/c12-9-6-7-10(17-9)18(15,16)13-11(14)8-4-2-1-3-5-8/h1-7H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTWYTAFABDBTLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NS(=O)(=O)C2=CC=C(S2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49641479 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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